Cas no 2248188-00-1 ((2S)-2-(6-Methylpyridin-3-yl)propan-1-ol)

• Product Name: (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol
• CAS No: 2248188-00-1
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5947330
• PubChem ID: 137940323
• Update Time: 2025-05-25

(2S)-2-(6-Methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2248188-00-1
• (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol
• EN300-6507382

• Inchi： 1S/C9H13NO/c1-7(6-11)9-4-3-8(2)10-5-9/h3-5,7,11H,6H2,1-2H3/t7-/m1/s1
• InChI Key： YEABQILEAHSJBT-SSDOTTSWSA-N
• SMILES： OC[C@@H](C)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol

Compound CAS No. 2248188-00-1: (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol

The compound CAS No. 2248188-00-1, also known as (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol, is a chiral organic compound with significant applications in the fields of pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at the 6-position and a propanol group attached to the 3-position of the pyridine ring. The stereochemistry at the chiral center (S configuration) plays a crucial role in its biological activity and synthetic utility.

Recent studies have highlighted the importance of (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have utilized this compound as a building block for constructing complex molecular architectures due to its versatile functional groups and favorable steric properties. For instance, it has been employed in the synthesis of heterocyclic compounds with potential anti-cancer and anti-inflammatory activities.

The synthesis of CAS No. 2248188-00-1 typically involves multi-step reactions, including alkylation, oxidation, and stereoselective reductions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the pyridine core, followed by hydroxylation to introduce the propanol group. The stereochemistry at the chiral center is controlled during the reduction step, ensuring high enantiomeric excess (ee) for subsequent applications.

In terms of pharmacological activity, (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol has shown promise as a lead compound for developing agents targeting various disease states. For example, recent research has demonstrated its ability to modulate protein kinases involved in cancer cell proliferation and metastasis. Additionally, its role as an intermediate in the synthesis of bioactive molecules has been extensively explored, making it a valuable asset in medicinal chemistry.

From an environmental perspective, understanding the fate and transport of CAS No. 2248188-00-1 is critical for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence and bioaccumulation potential in different environmental compartments.

In conclusion, CAS No. 2248188-00-1, or (2S)-2-(6-Methylpyridin-3-yl)propan-1-ol, stands out as a versatile and bioactive compound with wide-ranging applications in drug discovery and organic synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in modern chemical research.